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Compound of Interest

Compound Name: Cupric citrate

Cat. No.: B077223 Get Quote

An In-depth Technical Guide to Cupric Citrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric citrate, a compound with

significant applications in pharmaceuticals and beyond. It covers its fundamental chemical

properties, synthesis protocols, and biological relevance, presenting data in a clear and

accessible format for the scientific community.

Core Chemical Identification
Cupric citrate, also known as copper(II) citrate, is the copper salt of citric acid. It is a

compound of interest for its bioactive properties and as a source of copper in various

applications.
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Identifier Value

Molecular Formula C₁₂H₁₀Cu₃O₁₄[1][2]

Molecular Weight 568.84 g/mol [1]

Primary CAS Number 10402-15-0[1]

Alternative CAS Number 866-82-0[2]

Synonyms
Copper(II) citrate, Dicopper citrate,

Cuprocitrol[1][2][3]

Physicochemical Properties
Cupric citrate's physical and chemical characteristics are crucial for its handling, formulation,

and application. It is typically a crystalline powder.[1] The compound exists in both anhydrous

and hydrated forms. The hydrated salt, a seafoam green hemipentahydrate, loses its water of

crystallization at 100°C, transitioning to a sky-blue anhydrous solid.[3][4]

Property Description

Appearance Green or bluish-green crystalline powder.[1]

Odor Odorless.[1][3]

Solubility
Slightly soluble in water; soluble in ammonia

and dilute acids.[1][3]

Thermal Decomposition

When heated, it decomposes, and the copper

ions are reduced, forming fine particles of

metallic copper which then readily oxidize to

form black copper(II) oxide.[5][6]

Synthesis of Cupric Citrate: Experimental Protocols
The synthesis of cupric citrate can be achieved through several precipitation methods. Below

are detailed protocols for its laboratory-scale preparation.

Synthesis from Copper(II) Sulfate and Sodium Citrate
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This method involves the reaction of aqueous solutions of copper(II) sulfate and sodium citrate

to precipitate cupric citrate.

Materials and Equipment:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Deionized water

Beakers or conical flasks

Heating apparatus

Suction filtration apparatus (e.g., Büchner funnel)

Filter paper

Protocol:

Prepare Reactant Solutions:

Prepare a hot aqueous solution of copper(II) sulfate. For example, dissolve 3.75 g (0.015

mol) of copper(II) sulfate-5-water in the minimum volume of hot deionized water.[7]

Prepare a hot aqueous solution of sodium citrate. For example, dissolve 2.94 g (0.01 mol)

of trisodium citrate-2-water in the minimum volume of hot deionized water.[7]

Reaction:

Add the hot sodium citrate solution to the hot copper(II) sulfate solution while stirring.[5]

A light blue precipitate of copper(II) citrate will form.[5][8]

Isolation and Purification:

Allow the mixture to cool.
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Filter the precipitate using suction filtration.[7]

Wash the precipitate with deionized water to remove soluble impurities.

Drying:

Dry the collected precipitate. This can be done by leaving it on a watch glass at room

temperature for 24 hours. The resulting product is a turquoise powder.[5][7]

Synthesis from Copper Carbonate/Oxide and Citric Acid
This protocol utilizes a neutralization reaction between a copper source and citric acid.

Materials and Equipment:

Copper carbonate (CuCO₃) or Copper(II) oxide (CuO)

Food-grade citric acid

Deionized water

Reaction vessel with heating and stirring capabilities

Centrifuge

Drying oven

Protocol:

Prepare Citric Acid Solution:

Dissolve food-grade citric acid in water to form a 30-40% aqueous solution.

Heat the solution to over 60°C.[9]

Neutralization Reaction:

Slowly add copper carbonate or copper(II) oxide to the hot citric acid solution. This will

generate cupric citrate.[9]
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Processing:

Stir the resulting mixture for 25-35 minutes.

Separate the solid product via centrifugation to dehydrate it.[9]

Drying:

Dry the dehydrated cupric citrate in a loft drier at 85-95°C to obtain the final product.[9]

Experimental Workflows (Graphviz Diagrams)
The synthesis protocols can be visualized as workflows, detailing the sequence of operations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://patents.google.com/patent/CN104557518A/en
https://www.benchchem.com/product/b077223?utm_src=pdf-body
https://patents.google.com/patent/CN104557518A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Synthesis from Copper(II) Sulfate
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Caption: Workflow for Cupric Citrate Synthesis via Precipitation.
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Diagram 2: Synthesis from Copper Oxide/Carbonate
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Caption: Workflow for Cupric Citrate Synthesis via Neutralization.

Applications in Research and Drug Development
Cupric citrate is recognized for its biological activities, which are primarily linked to the

properties of copper.

Antimicrobial Agent: It possesses antiseptic, antimicrobial, and antifungal properties.[1][10]

[11] This makes it a candidate for inclusion in topical formulations designed to treat skin
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infections and promote wound healing.[3][10] Studies have shown its effectiveness against

plant bacterial pathogens like Xanthomonas axonopodis.[11]

Dietary Supplement: Copper is an essential trace element vital for numerous biological

functions, including the formation of red blood cells and the activity of various enzymes.[10]

Cupric citrate serves as a source of copper in dietary supplements to address copper

deficiency.[3][10]

Astringent: Due to its astringent properties, it can be used in topical preparations to cause

the contraction of skin cells and other body tissues.[1][3]

Biological Significance and Potential Signaling
While specific signaling pathways directly modulated by cupric citrate are not extensively

detailed in the literature, its biological effects are mediated by the bioavailability of copper(II)

ions. Copper is a critical cofactor for enzymes involved in fundamental cellular processes.

A logical representation of its role can be illustrated as follows:
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Diagram 3: Biological Role of Copper from Cupric Citrate
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Caption: Logical Pathway of Copper Bioavailability and Action.
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This guide provides foundational technical information on cupric citrate for professionals in

research and development. The presented data and protocols offer a starting point for further

investigation and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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